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Compound of Interest

Compound Name: D-Altrose-1-13C

CAS No.: 70849-27-3

Cat. No.: B583466

Get Quote

Executive Summary
D-Altrose-1-13C (CAS: 70849-27-3) is a stable isotope-labeled aldohexose used primarily as a

tracer in metabolic flux analysis (MFA) and as an internal standard in Nuclear Magnetic

Resonance (NMR) spectroscopy. While chemically non-hazardous, the primary operational

risks involve isotopic dilution, hygroscopic degradation, and anomeric instability in solution.

This guide outlines a self-validating workflow to mitigate these risks.

Physicochemical Characterization
Understanding the physical state is the first line of defense against sample loss.
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Property Specification Operational Implication

Molecular Formula

C

C

H

O

Mass shift (+1 Da) relative to

natural D-Altrose.

Molecular Weight 181.15 g/mol

Use this exact value for

molarity calculations; do not

use standard MW (180.16).

Physical State White to off-white powder

Prone to static charge; use

anti-static guns during

weighing.

Solubility High (Water), Low (Methanol)

Dissolve in D

O or aqueous media; avoid

pure organic solvents.

Hygroscopicity Moderate to High

Critical: Must be stored with

desiccant. Absorbed water

alters weighed mass, skewing

concentration data.

Melting Point 103–105 °C

Avoid heating above 60°C

during dissolution to prevent

caramelization/degradation.

Storage & Stability Protocol
The Goal: Prevent isotopic exchange and biological degradation.

Environmental Control
Temperature: Store at 2–8°C. While stable at room temperature, refrigeration retards

potential microbial growth if the container seal is compromised.
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Humidity: Store in a secondary container (desiccator) with active silica gel or Drierite™.

Container: Amber glass vials with Teflon-lined caps are preferred to minimize light exposure

and gas exchange.

The "Dry-Box" Rule
Never open a cold vial of D-Altrose-1-13C immediately after removing it from the refrigerator.

Remove vial from 4°C storage.

Place in a desiccator at room temperature for 30 minutes.

Mechanism: This prevents condensation of atmospheric moisture onto the cold powder.

Moisture introduction initiates hydrolysis and bacterial risk.

Operational Handling Workflow
This workflow is designed to minimize "hold-up volume" (sample lost in filters/tips) and ensure

sterility.

Diagram: Precision Solubilization Workflow
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Figure 1: Step-by-step workflow for handling D-Altrose-1-13C to ensure sample integrity and

sterility.

Step-by-Step Methodology
Step 1: Anti-Static Weighing

Use an anti-static gun (e.g., Zerostat) on the spatula and vial. Charged powder can "jump"

resulting in mg-level losses of expensive isotope.
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Validation: Tare the balance, add weight, wait 10 seconds. If drift occurs, static or

evaporation is present.

Step 2: Solubilization

For NMR: Dissolve directly in D

O (99.9% D).

For Cell Culture: Dissolve in a small volume of molecular-grade water.

Note: Do not heat vigorously. Vortexing at room temperature is sufficient.

Step 3: Low-Loss Sterilization

Do NOT Autoclave: Autoclaving can cause Maillard reactions (browning) with trace proteins

or degradation.

Protocol: Use a 0.22 µm PVDF or PES syringe filter.

Critical: Use a filter with a "low hold-up volume" (e.g., 4mm or 13mm diameter, not 33mm) to

prevent losing 200-500 µL of solution inside the filter housing. Pre-wetting the filter with non-

labeled solvent is recommended if concentration dilution is accounted for.

Analytical Verification & Mutarotation
Researchers often mistakenly flag D-Altrose-1-13C as "impure" upon initial NMR inspection

due to its complex mutarotation equilibrium.

The Mutarotation Phenomenon
In aqueous solution, D-Altrose does not exist as a single species. It rapidly equilibrates

between alpha and beta anomers of both pyranose (6-membered) and furanose (5-membered)

rings.

Mechanism: The C1-labeled carbon (the aldehyde carbon in open chain) is the site of ring

closure. Therefore, the

C-NMR spectrum will show multiple peaks for the C1 carbon, not just one.
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Diagram: Mutarotation Equilibrium
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Figure 2: Equilibrium species of D-Altrose in aqueous solution. Expect multiple C1 signals in

NMR.

Quality Control (QC) Markers
To validate your sample, check for these

C-NMR signals (referenced to D

O/TSP):

Dominant Peaks: Pyranose forms (

and

) usually dominate the equilibrium.

Chemical Shifts: Look for signals in the 90–105 ppm region (Anomeric Carbons).

Coupling: If proton-coupled, these peaks will appear as doublets (

Hz).

Safety & Waste Disposal (EHS)
Toxicological Profile

Toxicity: Non-toxic. D-Altrose is a rare sugar but biologically inert in terms of acute toxicity.
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Radiation:None.

C is a stable, non-radioactive isotope.[1] No shielding or RSO (Radiation Safety Officer)
approval is required.

Disposal
Small Quantities: Can generally be disposed of down the drain with excess water (subject to

local regulations).

Biological Contamination: If used in cell culture, treat as biohazardous waste

(autoclave/bleach) before disposal.

References
PubChem. (n.d.). D-Altrose Compound Summary. National Library of Medicine. Retrieved

from [Link]

Serianni, A. S., & Barker, R. (1979).[2] Carbon-13 enriched carbohydrates: preparation of

triose, tetrose, and pentose phosphates. Journal of Organic Chemistry. Retrieved from [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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